Cas no 2138404-02-9 (4-methyl-1-(2-methylpyridin-4-yl)methyl-1H-pyrazol-3-amine)

4-Methyl-1-(2-methylpyridin-4-yl)methyl-1H-pyrazol-3-amine is a pyrazole derivative with a substituted pyridinylmethyl group, offering potential utility as an intermediate in pharmaceutical and agrochemical synthesis. Its structural features, including the pyrazole core and pyridine substituent, suggest reactivity suitable for further functionalization, making it valuable in heterocyclic chemistry applications. The compound’s amine group provides a handle for derivatization, while the methyl substituents enhance stability and influence electronic properties. Its well-defined molecular architecture may contribute to selective binding in biologically active compounds, supporting research in medicinal chemistry. Purity and consistency are critical for reproducible results in synthetic pathways. Storage under inert conditions is recommended to maintain integrity.
4-methyl-1-(2-methylpyridin-4-yl)methyl-1H-pyrazol-3-amine structure
2138404-02-9 structure
Product Name:4-methyl-1-(2-methylpyridin-4-yl)methyl-1H-pyrazol-3-amine
CAS No:2138404-02-9
MF:C11H14N4
MW:202.255661487579
CID:6301361
PubChem ID:165482756
Update Time:2025-05-21

4-methyl-1-(2-methylpyridin-4-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-1-(2-methylpyridin-4-yl)methyl-1H-pyrazol-3-amine
    • 2138404-02-9
    • 4-methyl-1-[(2-methylpyridin-4-yl)methyl]-1H-pyrazol-3-amine
    • EN300-1110368
    • Inchi: 1S/C11H14N4/c1-8-6-15(14-11(8)12)7-10-3-4-13-9(2)5-10/h3-6H,7H2,1-2H3,(H2,12,14)
    • InChI Key: JMLZYSIGOKZKIN-UHFFFAOYSA-N
    • SMILES: N1(C=C(C)C(N)=N1)CC1C=CN=C(C)C=1

Computed Properties

  • Exact Mass: 202.121846464g/mol
  • Monoisotopic Mass: 202.121846464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 56.7Ų

4-methyl-1-(2-methylpyridin-4-yl)methyl-1H-pyrazol-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1110368-0.05g
4-methyl-1-[(2-methylpyridin-4-yl)methyl]-1H-pyrazol-3-amine
2138404-02-9 95%
0.05g
$888.0 2023-10-27
Enamine
EN300-1110368-0.1g
4-methyl-1-[(2-methylpyridin-4-yl)methyl]-1H-pyrazol-3-amine
2138404-02-9 95%
0.1g
$930.0 2023-10-27
Enamine
EN300-1110368-0.25g
4-methyl-1-[(2-methylpyridin-4-yl)methyl]-1H-pyrazol-3-amine
2138404-02-9 95%
0.25g
$972.0 2023-10-27
Enamine
EN300-1110368-0.5g
4-methyl-1-[(2-methylpyridin-4-yl)methyl]-1H-pyrazol-3-amine
2138404-02-9 95%
0.5g
$1014.0 2023-10-27
Enamine
EN300-1110368-1.0g
4-methyl-1-[(2-methylpyridin-4-yl)methyl]-1H-pyrazol-3-amine
2138404-02-9
1g
$1299.0 2023-06-10
Enamine
EN300-1110368-2.5g
4-methyl-1-[(2-methylpyridin-4-yl)methyl]-1H-pyrazol-3-amine
2138404-02-9 95%
2.5g
$2071.0 2023-10-27
Enamine
EN300-1110368-5.0g
4-methyl-1-[(2-methylpyridin-4-yl)methyl]-1H-pyrazol-3-amine
2138404-02-9
5g
$3770.0 2023-06-10
Enamine
EN300-1110368-10.0g
4-methyl-1-[(2-methylpyridin-4-yl)methyl]-1H-pyrazol-3-amine
2138404-02-9
10g
$5590.0 2023-06-10
Enamine
EN300-1110368-1g
4-methyl-1-[(2-methylpyridin-4-yl)methyl]-1H-pyrazol-3-amine
2138404-02-9 95%
1g
$1057.0 2023-10-27
Enamine
EN300-1110368-5g
4-methyl-1-[(2-methylpyridin-4-yl)methyl]-1H-pyrazol-3-amine
2138404-02-9 95%
5g
$3065.0 2023-10-27

Additional information on 4-methyl-1-(2-methylpyridin-4-yl)methyl-1H-pyrazol-3-amine

Comprehensive Overview of 4-methyl-1-(2-methylpyridin-4-yl)methyl-1H-pyrazol-3-amine (CAS No. 2138404-02-9)

The compound 4-methyl-1-(2-methylpyridin-4-yl)methyl-1H-pyrazol-3-amine, identified by its CAS number 2138404-02-9, is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. This pyrazole derivative features a unique structural framework, combining a pyridine ring with a pyrazole core, which enhances its potential for diverse applications. Researchers are particularly intrigued by its role as a building block in drug discovery, especially in the development of kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for heterocyclic compounds like 4-methyl-1-(2-methylpyridin-4-yl)methyl-1H-pyrazol-3-amine has surged due to their versatility in medicinal chemistry. The compound's amine and methyl functional groups contribute to its reactivity, making it a valuable intermediate in synthetic pathways. Its CAS No. 2138404-02-9 is frequently searched in academic databases and patent filings, reflecting its growing relevance in innovation-driven industries.

One of the key trends driving interest in this compound is its potential application in targeted therapies. With the rise of personalized medicine, molecules like 4-methyl-1-(2-methylpyridin-4-yl)methyl-1H-pyrazol-3-amine are being explored for their ability to modulate specific biological pathways. For instance, its structural similarity to known kinase inhibitors has prompted investigations into its efficacy against various cellular targets. This aligns with the broader industry focus on small-molecule therapeutics and precision medicine.

Another area of exploration is the compound's utility in agrochemical formulations. The pyridine and pyrazole moieties are common in pesticides and herbicides, suggesting potential for crop protection applications. Researchers are examining its stability and bioavailability to assess its suitability for sustainable agriculture, a topic of high relevance given the global push for eco-friendly farming solutions.

From a synthetic chemistry perspective, CAS No. 2138404-02-9 presents intriguing challenges and opportunities. Its synthesis often involves multi-step reactions, including N-alkylation and amination processes, which are critical for achieving high purity and yield. Advanced techniques such as microwave-assisted synthesis and catalysis are being tested to optimize production, addressing the industry's need for cost-effective and scalable methods.

The compound's physicochemical properties, including its solubility, melting point, and stability under various conditions, are also under scrutiny. These characteristics are vital for formulation scientists working on drug delivery systems or agrochemical coatings. Recent studies have highlighted its compatibility with polymeric carriers, opening doors for innovative applications in controlled-release technologies.

In the context of intellectual property, 4-methyl-1-(2-methylpyridin-4-yl)methyl-1H-pyrazol-3-amine has been featured in several patent applications, underscoring its commercial potential. Companies are actively seeking proprietary methods for its synthesis and application, particularly in oncology and metabolic disorder research. This aligns with the broader trend of patent landscaping in the fine chemicals sector.

Environmental and regulatory considerations are also part of the discourse surrounding this compound. While it is not classified as hazardous, its biodegradability and ecotoxicological profile are being evaluated to ensure compliance with green chemistry principles. This reflects the growing emphasis on sustainable chemical design in both academia and industry.

In summary, 4-methyl-1-(2-methylpyridin-4-yl)methyl-1H-pyrazol-3-amine (CAS No. 2138404-02-9) represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug discovery to agrochemical development—highlight its versatility. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture, making it a subject of enduring interest for scientists and industry professionals alike.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.